3-Isopropyl-5-methyl-1h-pyrrole-2-carbaldehyde

• CAS RN: 324570-74-3
• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 5-methyl-3-propan-2-yl-1H-pyrrole-2-carbaldehyde
• InChI: InChI=1S/C9H13NO/c1-6(2)8-4-7(3)10-9(8)5-11/h4-6,10H,1-3H3
• InChI Key: HQXDSLNUNPRMFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1)C=O)C(C)C

Description

3-Isopropyl-5-methyl-1h-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of anhydrous DMF (2.1 ml, 27 mmol) in anhydrous dichloroethane (50 ml) at 0° C. under nitrogen, POCl3 (2.1 ml, 23 mmol) was added dropwise. The solution was allowed to warm at room temperature for 1 h. Then, the suspension was cooled at 0° C. and a solution of 3-isopropyl-5-methylpyrrole (2 g, 16 mmol) in dichloroethane (20 ml) was added dropwise over 20 min. After stirring at room temperature for 24 h, water followed by NaOH were added to pH: 8. The organic layer was extracted, dried and the solvent removed to dryness. The residue was purified by flash chromatography. Yield 67%, m.p. 90–93° C.